N-Acetyltyrosine
N-Acetyltyrosine
N-acetyltyrosine is an N-acetyl-amino acid that is tyrosine with an amine hydrogen substituted by an acetyl group. It has a role as a human urinary metabolite. It is a tyrosine derivative, a N-acetyl-amino acid and a member of phenols. It derives from a tyrosine.
Brand Name:
Vulcanchem
CAS No.:
537-55-3
VCID:
VC0512095
InChI:
InChI=1S/C11H13NO4/c1-7(13)12-10(11(15)16)6-8-2-4-9(14)5-3-8/h2-5,10,14H,6H2,1H3,(H,12,13)(H,15,16)
SMILES:
CC(=O)NC(CC1=CC=C(C=C1)O)C(=O)O
Molecular Formula:
C11H13NO4
Molecular Weight:
223.22g/mol
N-Acetyltyrosine
CAS No.: 537-55-3
Main Products
VCID: VC0512095
Molecular Formula: C11H13NO4
Molecular Weight: 223.22g/mol
CAS No. | 537-55-3 |
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Product Name | N-Acetyltyrosine |
Molecular Formula | C11H13NO4 |
Molecular Weight | 223.22g/mol |
IUPAC Name | 2-acetamido-3-(4-hydroxyphenyl)propanoic acid |
Standard InChI | InChI=1S/C11H13NO4/c1-7(13)12-10(11(15)16)6-8-2-4-9(14)5-3-8/h2-5,10,14H,6H2,1H3,(H,12,13)(H,15,16) |
Standard InChIKey | CAHKINHBCWCHCF-UHFFFAOYSA-N |
SMILES | CC(=O)NC(CC1=CC=C(C=C1)O)C(=O)O |
Canonical SMILES | CC(=O)NC(CC1=CC=C(C=C1)O)C(=O)O |
Description | N-acetyltyrosine is an N-acetyl-amino acid that is tyrosine with an amine hydrogen substituted by an acetyl group. It has a role as a human urinary metabolite. It is a tyrosine derivative, a N-acetyl-amino acid and a member of phenols. It derives from a tyrosine. |
Synonyms | acetyl-L-tyrosine N-acetyltyrosine N-acetyltyrosine, (D)-isomer N-acetyltyrosine, (DL)-isome |
PubChem Compound | 89216 |
Last Modified | Nov 11 2021 |
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